N-[(1-cyclopropylpiperidin-2-yl)methyl]pyrido[2,3-b]pyrazine-7-carboxamide

• IUPAC Name: N-[(1-cyclopropylpiperidin-2-yl)methyl]pyrido[2,3-b]pyrazine-7-carboxamide
• InChI: InChI=1S/C17H21N5O/c23-17(12-9-15-16(20-10-12)19-7-6-18-15)21-11-14-3-1-2-8-22(14)13-4-5-13/h6-7,9-10,13-14H,1-5,8,11H2,(H,21,23)
• InChI Key: BSPADNZNHLFOKE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CNC(=O)C2=CC3=NC=CN=C3N=C2)C4CC4
• Molecular Formula: C17H21N5O
• Molecular Weight: 311.4 g/mol

Description

N-[(1-cyclopropylpiperidin-2-yl)methyl]pyrido[2,3-b]pyrazine-7-carboxamide is a complex organic compound that belongs to the class of heterocyclic compounds. This compound features a pyrido[2,3-b]pyrazine core, which is a fused bicyclic structure containing nitrogen atoms. The presence of the cyclopropylpiperidine moiety adds to its structural complexity and potential biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1-cyclopropylpiperidin-2-yl)methyl]pyrido[2,3-b]pyrazine-7-carboxamide typically involves multi-step organic reactions. One common approach includes the formation of the pyrido[2,3-b]pyrazine core through cyclization reactions. The cyclopropylpiperidine moiety can be introduced via nucleophilic substitution or reductive amination reactions. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and efficiency. The use of automated systems and advanced purification techniques, such as chromatography, can further enhance the production process.

Chemical Reactions Analysis

Types of Reactions

N-[(1-cyclopropylpiperidin-2-yl)methyl]pyrido[2,3-b]pyrazine-7-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic and electrophilic substitution reactions can occur, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogenating agents, nucleophiles, and electrophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine or alcohol derivatives.

Scientific Research Applications

N-[(1-cyclopropylpiperidin-2-yl)methyl]pyrido[2,3-b]pyrazine-7-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(1-cyclopropylpiperidin-2-yl)methyl]pyrido[2,3-b]pyrazine-7-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its binding affinity and specificity are essential to understand its full mechanism of action.

Comparison with Similar Compounds

Similar Compounds

N-[(1-cyclopropylpiperidin-2-yl)methyl]pyrido[2,3-b]pyrazine-7-carboxamide: shares structural similarities with other pyrido[2,3-b]pyrazine derivatives, such as:

Uniqueness

The unique combination of the cyclopropylpiperidine moiety with the pyrido[2,3-b]pyrazine core distinguishes N-[(1-cyclopropylpiperidin-2-yl)methyl]pyrido[2,3-b]pyrazine-7-carboxamide from other similar compounds